Cas no 866933-34-8 ((S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine)

(S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine structure
866933-34-8 structure
Product Name:(S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine
CAS No:866933-34-8
MF:C12H18N2O2
MW:222.283523082733
CID:2132136
PubChem ID:57415728
Update Time:2025-10-05

(S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • (S)-benzyl 1-(methylamino)propan-2-ylcarbamate
    • benzyl N-[1-(methylamino)propan-2-yl]carbamate
    • DB-076714
    • SCHEMBL4251981
    • (S)-Benzyl (1-(methylamino)propan-2-yl)carbamate
    • benzyl N-[(2S)-1-(methylamino)propan-2-yl]carbamate
    • G11790
    • 866933-34-8
    • (S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine
    • Inchi: 1S/C12H18N2O2/c1-10(8-13-2)14-12(15)16-9-11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3,(H,14,15)/t10-/m0/s1
    • InChI Key: UXEWTESAMOZBGJ-JTQLQIEISA-N
    • SMILES: O(CC1C=CC=CC=1)C(N[C@@H](C)CNC)=O

Computed Properties

  • Exact Mass: 222.136827821Da
  • Monoisotopic Mass: 222.136827821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.059
  • Boiling Point: 362.1±35.0 °C at 760 mmHg
  • Flash Point: 172.8±25.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine Security Information

(S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-03
TRC
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